Cas no 933791-84-5 (2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol)

• Product Name: 2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol
• CAS No: 933791-84-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1071411
• PubChem ID: 45588345
• Update Time: 2025-05-26

2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol
• 5-ethenyl-2,2-dimethyl-1,3-dioxan-5-ol
• 933791-84-5
• CS-0364893
• DTXSID10670632
• AKOS005072903
• H-20267
• J-506818
• SCHEMBL4078717
• MFCD12922679

• MDL： MFCD12922679
• Inchi： 1S/C8H14O3/c1-4-8(9)5-10-7(2,3)11-6-8/h4,9H,1,5-6H2,2-3H3
• InChI Key： GQXRFZKRWQOCST-UHFFFAOYSA-N
• SMILES： O1CC(C=C)(COC1(C)C)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.7Ų

2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol

2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol: A Comprehensive Overview

The compound with CAS No. 933791-84-5, commonly referred to as 2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a dioxane ring and a vinyl group, making it a valuable intermediate in the synthesis of various functional materials. Recent studies have highlighted its potential applications in drug delivery systems and biodegradable polymers, underscoring its importance in modern chemical research.

2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol exhibits a dioxane ring with two methyl groups attached to the same carbon atom (C2), along with a hydroxyl group (OH) and a vinyl group (CH₂=CH₂) at the C5 position. This structural arrangement imparts the compound with unique physical and chemical properties. For instance, the presence of the vinyl group allows for easy polymerization under controlled conditions, making it an ideal candidate for synthesizing polymeric materials with tailored properties.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing 2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol. Traditional methods often involved multi-step reactions with hazardous reagents; however, modern approaches leverage catalytic systems and biodegradable solvents to minimize environmental impact. These innovations not only enhance the efficiency of synthesis but also align with global efforts to promote eco-friendly chemical processes.

The compound's ability to form stable polymers has made it a focal point in the development of biodegradable materials. Researchers have demonstrated that polymers derived from 2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol exhibit excellent mechanical properties and biocompatibility, making them suitable for applications in biomedical devices and packaging materials. Furthermore, its ability to undergo controlled degradation under physiological conditions has opened new avenues in drug delivery systems.

In addition to its role as a polymer precursor, 2,2-Dimethyl-5-vinyl-1,3-dioxan-5-ol has been explored as an intermediate in the synthesis of complex organic molecules. Its reactivity towards nucleophilic substitution and addition reactions makes it a valuable building block in organic synthesis. Recent studies have utilized this compound to construct bioactive molecules with potential applications in pharmaceuticals and agrochemicals.

The physical properties of 2,2-Dimethyl-5-vinyl